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Compound of Interest

Compound Name: 1-Methylcyclopentene

Cat. No.: B036725

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and safety
data for 1-Methylcyclopentene (CAS 693-89-0). The information is compiled and presented to
support research, development, and safety assessment activities involving this compound.

Chemical and Physical Properties

1-Methylcyclopentene is a cycloalkene with the molecular formula CeHi0 and a molecular
weight of 82.14 g/mol .[1][2] It is a clear, colorless liquid at room temperature.[1] This
compound is recognized for its utility as a building block in various chemical syntheses.[3]

Physical Properties

The physical characteristics of 1-Methylcyclopentene are summarized in the table below.
These properties are crucial for designing and implementing experimental procedures, as well
as for storage and handling.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b036725?utm_src=pdf-interest
https://www.benchchem.com/product/b036725?utm_src=pdf-body
https://www.benchchem.com/product/b036725?utm_src=pdf-body
http://chemistry.csueastbay.edu/~pfleming/chem/handouts/Experiment%201%20-%20Density.pdf
https://www.chm.uri.edu/wp4/wp-content/uploads/userfileuploads/mdonnelly/2020F_CHM102_E1_Density.pdf
http://chemistry.csueastbay.edu/~pfleming/chem/handouts/Experiment%201%20-%20Density.pdf
https://www.innospk.com/en/?news/grok-exploring-1-methylcyclopentene-properties-applications-and-manufacturing-insights
https://www.benchchem.com/product/b036725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CeH1o [1112114]
Molecular Weight 82.14 g/mol [11[2][5]
Physical State Clear, colorless liquid [1][6]
Boiling Point 72-77 °C [11[2][6]
Melting Point -142 °C [11[7]
Density 0.780 g/mL at 25 °C [1112114]
Refractive Index 1.431-1.433 at 20 °C [1]

102.543 mmHg at 25 °C

Vapor Pressure )
(estimated)

logP (o/w) 2.806 - 3.02 (estimated) [6]

99.82 mg/L at 25 °C

Water Solubility (estimated)
estimate

Chemical Reactivity

1-Methylcyclopentene is a cyclic alkene and thus exhibits reactivity typical of this class of
compounds. Its double bond is susceptible to various addition reactions. For instance, it can
undergo hydrogenation in the presence of a platinum catalyst to form 1-methylcyclopentane. It
can also be used in the synthesis of alkenyl carbenium ions and 1,2,3-trisubstituted
benzocyclopentenes.

Safety and Toxicological Data

Understanding the safety profile of 1-Methylcyclopentene is critical for its handling and use in
any laboratory or industrial setting. It is classified as a highly flammable liquid and an aspiration
hazard.

GHS Hazard Information
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Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
H225: Highly
Flammable
o Category 2 () Danger flammable liquid
Liquids
and vapor
H304: May be
Aspiration fatal if swallowed
Category 1 % Danger
Hazard and enters
airways

Data sourced from multiple safety data sheets.[2][4][5]

Handling and Storage

Handling: Wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.[5] Handle in a well-ventilated area or under a chemical fume hood.[4]
Keep away from open flames, hot surfaces, and sources of ignition.[4][6] Use non-sparking
tools and take precautionary measures against static discharge.[6] Avoid ingestion and
inhalation.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6] Keep
in a flammables area.[4]

First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Do NOT induce vomiting.
Ingestion Immediately call a POISON [41[6]
CENTER or doctor/physician.

Move person to fresh air. If
Inhalation breathing is difficult, give [6]

oxygen. Get medical attention.

Take off immediately all
Skin Contact contaminated clothing. Rinse [6]

skin with water/shower.

Rinse immediately with plenty
of water, also under the

Eye Contact _ , [6]
eyelids, for at least 15 minutes.

Get medical attention.

Toxicological Summary

Detailed toxicological studies specifically on 1-Methylcyclopentene are not readily available in
the provided search results. However, a study on the related compound, methylcyclopentane,
indicated that the target organs for toxicity in rats were the liver and kidneys. The toxicological
properties of 1-Methylcyclopentene have not been fully investigated.[6]

Experimental Protocols

The following sections outline general methodologies for determining key physical properties of
a volatile liquid like 1-Methylcyclopentene.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient way to determine the boiling point of a small sample of
liquid.

o Sample Preparation: A small amount of the liquid is placed in a small test tube, and a
capillary tube, sealed at one end, is placed open-end down into the liquid.
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Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in
a Thiele tube containing mineral oil.

Heating: The Thiele tube is gently heated, causing a slow and steady rise in the temperature
of the oil and the sample.

Observation: As the liquid approaches its boiling point, a stream of bubbles will emerge from
the capillary tube. Heating is then discontinued.

Boiling Point Determination: The boiling point is the temperature at which the liquid just
begins to be drawn back into the capillary tube as the apparatus cools.

Determination of Density (Pychometer Method)

A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of a liquid.

Weighing the Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass
is accurately measured.

Filling the Pycnometer: The pycnometer is filled with the liquid, ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is wiped from the outside.

Weighing the Filled Pycnometer: The filled pycnometer is weighed.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.

Determination of Flash Point (Cleveland Open-Cup
Method)

The Cleveland open-cup method is used to determine the flash point and fire point of

petroleum products and other flammable liquids.

Sample Preparation: The test cup is filled with the sample to a specified level.

Heating: The sample is heated at a controlled rate.
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o Application of Test Flame: A small test flame is passed across the top of the cup at regular
temperature intervals.

o Flash Point Determination: The flash point is the lowest temperature at which the application
of the test flame causes the vapors above the liquid to ignite momentarily.

Visualized Workflows
Chemical Property and Safety Assessment Workflow

The following diagram illustrates a generalized workflow for the characterization of chemical
properties and the assessment of safety data for a chemical compound like 1-
Methylcyclopentene.
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Workflow for Chemical Property and Safety Assessment
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Caption: A logical workflow for the assessment of chemical properties and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

